Cas no 61248-77-9 (1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-)

1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)- structure
61248-77-9 structure
Product Name:1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-
CAS No:61248-77-9
MF:C10H11F3O3
MW:236.187753915787
CID:487169
PubChem ID:71397815
Update Time:2025-04-19

1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (R)-
    • SCHEMBL16414613
    • DTXSID80819278
    • VLHNLWRHUSZUIU-MRVPVSSYSA-N
    • 61248-77-9
    • (2R)-3-[3-(Trifluoromethyl)phenoxy]propane-1,2-diol
    • Inchi: 1S/C10H11F3O3/c11-10(12,13)7-2-1-3-9(4-7)16-6-8(15)5-14/h1-4,8,14-15H,5-6H2/t8-/m1/s1
    • InChI Key: VLHNLWRHUSZUIU-MRVPVSSYSA-N
    • SMILES: FC(C1=CC=CC(=C1)OC[C@@H](CO)O)(F)F

Computed Properties

  • Exact Mass: 236.06603
  • Monoisotopic Mass: 236.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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